Cas no 6974-60-3 (1,2-Benzisothiazol-3(2H)-one,2,2'-(1,3-propanediyl)bis-, 1,1,1',1'-tetraoxide)

• Product Name: 1,2-Benzisothiazol-3(2H)-one,2,2'-(1,3-propanediyl)bis-, 1,1,1',1'-tetraoxide
• CAS No: 6974-60-3
• MF: C₁₇H₁₄N₂O₆S₂
• MW: 406.432861804962
• CID: 518838
• PubChem ID: 225812
• Update Time: 2025-04-19

1,2-Benzisothiazol-3(2H)-one,2,2'-(1,3-propanediyl)bis-, 1,1,1',1'-tetraoxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,2,2'-(1,3-propanediyl)bis-, 1,1,1',1'-tetraoxide
• 1,1-dioxo-2-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propyl]-1,2-benzothiazol-3-one
• 1,3-propyl-bis-(1,2-benzisothiazol-3(2H)-one 1,1-dioxide)
• 2,2'-propane-1,3-diylbis(1,2-benzothiazol-3(2h)-one) 1,1,1',1'-tetraoxide
• AC1L5EB3
• AC1Q6K8B
• AR-1D1815
• CTK9A1631
• HMS3089H18
• NSC15630
• CHEMBL1711086
• DTXSID90280117
• NSC-15630
• SMR001547920
• MLS002638440
• 6974-60-3

• Inchi： 1S/C17H14N2O6S2/c20-16-12-6-1-3-8-14(12)26(22,23)18(16)10-5-11-19-17(21)13-7-2-4-9-15(13)27(19,24)25/h1-4,6-9H,5,10-11H2
• InChI Key： DXHPMSRDRXGIRK-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CCCN1C(C2C=CC=CC=2S1(=O)=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 406.02942
• Monoisotopic Mass: 406.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.591
• Boiling Point: 668.8°C at 760 mmHg
• Flash Point: 358.3°C
• Refractive Index: 1.676
• PSA: 108.9
• LogP: 3.10330